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Compound of Interest

Compound Name: Methyl 2-cyano-2-phenylbutanoate

Cat. No.: B1588984

A detailed comparative analysis of the spectroscopic characteristics of Methyl 2-cyano-2-
phenylbutanoate and its precursors, benzyl cyanide and ethyl bromide, provides valuable
insights for researchers and professionals in drug development and organic synthesis. This
guide presents a side-by-side comparison of their Infrared (IR), Proton Nuclear Magnetic
Resonance (*H NMR), and Carbon-13 Nuclear Magnetic Resonance (3*C NMR) spectra,
supported by a detailed experimental protocol for the synthesis of the target molecule.

The transformation of benzyl cyanide and ethyl bromide into Methyl 2-cyano-2-
phenylbutanoate involves the formation of new carbon-carbon and carbon-oxygen bonds,
leading to distinct changes in their spectroscopic signatures. These changes serve as crucial
checkpoints for monitoring the reaction progress and confirming the structure of the final
product.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for Methyl 2-cyano-2-
phenylbutanoate and its precursors.

Table 1: Infrared (IR) Spectroscopy Data
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Compound

Functional Group

Absorption Band (cm™?)

Methyl 2-cyano-2-

phenylbutanoate C=N (Nitrle) 2240
C=0 (Ester) ~1735

C-H (Aromatic) ~3100-3000

C-H (Aliphatic) ~2980-2850

Benzyl Cyanide C=N (Nitrile) 2251

C-H (Aromatic) ~3100-3000

C-H (Aliphatic, CHz) ~2930

Ethyl Bromide C-H (Aliphatic) 2975-2845

C-Br

780-580

Table 2: 1H Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Chemical Shift (5,

Compound Protons Multiplicity
ppm)
Methyl 2-cyano-2- )
Aromatic-H 7.50-7.30 m
phenylbutanoate
-OCHs 3.75 S
-CH2- 2.10 q
-CHs (ethyl) 1.10 t
Benzyl Cyanide Aromatic-H 7.40-7.25 m
-CH2- 3.67 s
Ethyl Bromide -CHz- 3.43 q
-CHs 1.68 t

Table 3: 13C Nuclear Magnetic Resonance (NMR) Spectroscopy Data
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Compound Carbon Chemical Shift (6, ppm)
Methyl 2-cyano-2-

phenylbutanoate C=0 (Esten) 70

Aromatic-C ~135-128

C=N (Nitrile) ~120

Quaternary-C ~55

-OCHs ~53

-CH2- ~30

-CHs (ethyl) ~13

Benzyl Cyanide Aromatic-C 132.8, 129.0, 127.8, 127.4
C=N (Nitrile) 118.1

-CHa- 23.6

Ethyl Bromide -CH2- 27.9

-CHs 19.4

Experimental Protocols

Synthesis of Methyl 2-cyano-2-phenylbutanoate

The synthesis of Methyl 2-cyano-2-phenylbutanoate from benzyl cyanide and ethyl bromide
Is a two-step process involving an initial alkylation followed by hydrolysis and esterification.

Step 1: Synthesis of 2-Phenylbutyronitrile

This procedure is adapted from a well-established method for the alkylation of
phenylacetonitrile.[1]

o Materials:

o Benzyl cyanide (phenylacetonitrile)
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[e]

Ethyl bromide

o

50% aqueous sodium hydroxide solution

[¢]

Benzyltriethylammonium chloride (phase-transfer catalyst)

[¢]

Benzene (or a suitable alternative solvent)

[e]

Anhydrous magnesium sulfate

e Procedure:

o In a four-necked, round-bottomed flask equipped with a mechanical stirrer, dropping
funnel, thermometer, and reflux condenser, combine 50% aqueous sodium hydroxide,
benzyl cyanide, and benzyltriethylammonium chloride.

o With vigorous stirring, add ethyl bromide dropwise, maintaining the reaction temperature
between 28-35°C. Cooling with a water bath may be necessary.

o After the addition is complete, continue stirring for 2 hours.

o Increase the temperature to 40°C for an additional 30 minutes.

o Cool the reaction mixture, and add water and the organic solvent.

o Separate the organic layer, and extract the aqueous layer with the organic solvent.

o Combine the organic layers and wash successively with water, dilute hydrochloric acid,
and water.

o Dry the organic layer over anhydrous magnesium sulfate.

o Remove the solvent under reduced pressure and purify the resulting 2-phenylbutyronitrile
by vacuum distillation.

Step 2: Synthesis of Methyl 2-cyano-2-phenylbutanoate

This step involves the hydrolysis of the nitrile to a carboxylic acid, followed by Fischer
esterification.
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o Materials:

[e]

[¢]

[¢]

[e]

o

[¢]

2-Phenylbutyronitrile

Concentrated sulfuric acid

Methanol

Sodium bicarbonate solution

Anhydrous sodium sulfate

Dichloromethane (or other suitable solvent)

e Procedure:

Hydrolysis: Slowly add 2-phenylbutyronitrile to a stirred solution of concentrated sulfuric
acid in water, maintaining a controlled temperature. Heat the mixture under reflux until the
reaction is complete (monitored by TLC).

Cool the reaction mixture and pour it onto ice.

Extract the resulting 2-cyano-2-phenylbutanoic acid with a suitable organic solvent.

Wash the organic extract with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

Esterification: Dissolve the crude 2-cyano-2-phenylbutanoic acid in an excess of methanol.

Add a catalytic amount of concentrated sulfuric acid.

Heat the solution at reflux until the esterification is complete (monitored by TLC).

Cool the reaction mixture and neutralize the excess acid with a saturated sodium
bicarbonate solution.

Extract the product with an organic solvent.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
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o Remove the solvent under reduced pressure and purify the crude Methyl 2-cyano-2-
phenylbutanoate by vacuum distillation or column chromatography.

Visualizing the Synthesis

The synthetic pathway from the precursors to the final product is illustrated below.

Ethyl Bromide
Hydrolysis &
1. H2S0s4, H20, A - Esterification
2. CHsOH, H*. A 2-Phenylbutyronitrile Methyl 2-cyan0—2-phenylbutanoate)
A
NaOH, Hz20, q
Phase-Transfer Catalyst ( Bezvic anic }

Alkylation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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